Cas no 1803817-93-7 (Ethyl 2,3-dichloro-6-(difluoromethoxy)benzoate)

• Product Name: Ethyl 2,3-dichloro-6-(difluoromethoxy)benzoate
• CAS No: 1803817-93-7
• MF: C₁₀H₈Cl₂F₂O₃
• MW: 285.071528434753
• CID: 4705935
• Update Time: 2025-06-08

Ethyl 2,3-dichloro-6-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,3-dichloro-6-(difluoromethoxy)benzoate

• Inchi： 1S/C10H8Cl2F2O3/c1-2-16-9(15)7-6(17-10(13)14)4-3-5(11)8(7)12/h3-4,10H,2H2,1H3
• InChI Key： BXCGHJBOKIDEEG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1C(=O)OCC)OC(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• Topological Polar Surface Area: 35.5

Additional information on Ethyl 2,3-dichloro-6-(difluoromethoxy)benzoate

Ethyl 2,3-dichloro-6-(difluoromethoxy)benzoate (CAS No. 1803817-93-7): A Comprehensive Overview

Ethyl 2,3-dichloro-6-(difluoromethoxy)benzoate (CAS No. 1803817-93-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, presents a promising platform for the development of novel therapeutic agents. The presence of both chloro and difluoromethoxy substituents in its molecular framework imparts distinct electronic and steric properties, making it a valuable intermediate in the synthesis of complex molecules.

The< strong>Ethyl 2,3-dichloro-6-(difluoromethoxy)benzoate molecule consists of a benzoate core substituted with two chlorine atoms at the 2 and 3 positions, and a difluoromethoxy group at the 6 position. This arrangement creates a highly reactive system that can undergo various chemical transformations, including nucleophilic aromatic substitution, cross-coupling reactions, and metal-catalyzed functionalization. These properties make it an attractive candidate for the synthesis of biologically active compounds, particularly in the realm of drug discovery.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting specific biological pathways. The< strong>Ethyl 2,3-dichloro-6-(difluoromethoxy)benzoate has been explored as a key intermediate in the synthesis of molecules that interact with enzymes and receptors involved in diseases such as cancer, inflammation, and neurological disorders. For instance, studies have demonstrated its utility in constructing derivatives that exhibit inhibitory activity against kinases and other enzymes overexpressed in tumor cells.

One of the most compelling aspects of< strong>Ethyl 2,3-dichloro-6-(difluoromethoxy)benzoate is its versatility in synthetic chemistry. The chloro substituents provide handles for further functionalization through palladium-catalyzed cross-coupling reactions, while the difluoromethoxy group enhances metabolic stability and bioavailability. These features have been leveraged to develop novel scaffolds with improved pharmacokinetic profiles. Additionally, the benzoate moiety itself is a well-known pharmacophore found in many approved drugs, further enhancing the potential therapeutic applications of derivatives derived from this compound.

The< strong>Ethyl 2,3-dichloro-6-(difluoromethoxy)benzoate has also been investigated in the context of medicinal chemistry innovation. Researchers have utilized computational methods to predict its binding affinity to various biological targets, providing insights into its potential as a lead compound. These studies have highlighted its suitability for further optimization through structure-activity relationship (SAR) analysis. By systematically modifying its structure, chemists can fine-tune its biological activity to achieve desired therapeutic effects.

Recent advancements in synthetic methodologies have further expanded the utility of< strong>Ethyl 2,3-dichloro-6-(difluoromethoxy)benzoate. For example, transition-metal-catalyzed reactions have enabled the introduction of diverse functional groups with high precision and yield. This has opened up new avenues for the development of complex molecules that mimic natural products or exhibit unique mechanisms of action. Such innovations are crucial for addressing unmet medical needs and developing next-generation therapeutics.

The< strong>Ethyl 2,3-dichloro-6-(difluoromethoxy)benzoate also plays a role in interdisciplinary research efforts aimed at bridging organic chemistry with computational biology and drug design. By integrating experimental data with computational modeling, researchers can gain deeper insights into the molecular interactions between this compound and its biological targets. This holistic approach has led to the identification of novel drug candidates with improved efficacy and reduced side effects.

In conclusion,< strong>Ethyl 2,3-dichloro-6-(difluoromethoxy)benzoate (CAS No. 1803817-93-7) represents a versatile and promising compound in pharmaceutical chemistry. Its unique structural features and reactivity make it an invaluable intermediate for the synthesis of biologically active molecules. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in drug discovery and development efforts worldwide.